Cas no 876343-49-6 (5-amino-1-phenyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-phenyl-1,2-dihydropyridin-2-one
• CAS No: 876343-49-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD20724282
• CID: 4275477
• PubChem ID: 58709803
• Update Time: 2025-06-08

5-amino-1-phenyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-1-phenyl-
• 5-amino-1-phenyl-1,2-dihydropyridin-2-one
• 876343-49-6
• 5-amino-1-phenyl-1H-pyridin-2-one
• PQJKPKWDPZMLJY-UHFFFAOYSA-N
• EN300-8648402
• SCHEMBL5002060

• MDL： MFCD20724282
• Inchi： 1S/C11H10N2O/c12-9-6-7-11(14)13(8-9)10-4-2-1-3-5-10/h1-8H,12H2
• InChI Key： PQJKPKWDPZMLJY-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C=C(N)C=C1

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-phenyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-1-phenyl-1,2-dihydropyridin-2-one (CAS No. 876343-49-6)

5-amino-1-phenyl-1,2-dihydropyridin-2-one, with the CAS number 876343-49-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of dihydropyridinones, which are known for their versatile applications in medicinal chemistry. The presence of both amino and phenyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 5-amino-1-phenyl-1,2-dihydropyridin-2-one has surged due to its potential role in drug discovery. Researchers are particularly interested in its ability to serve as a building block for heterocyclic compounds, which are pivotal in developing treatments for various diseases. The compound's unique structure allows for modifications that can enhance bioavailability and target specificity, making it a hot topic in AI-driven drug design and computational chemistry.

The synthesis of 5-amino-1-phenyl-1,2-dihydropyridin-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient production practices.

One of the most frequently asked questions about CAS No. 876343-49-6 is its stability under various conditions. Studies indicate that the compound exhibits moderate stability in aqueous solutions but may degrade under prolonged exposure to UV light or high temperatures. Proper storage in ambient conditions is recommended to maintain its integrity. This information is crucial for laboratories and industries handling the compound for research or production purposes.

The pharmacological potential of 5-amino-1-phenyl-1,2-dihydropyridin-2-one is another area of intense exploration. Preliminary studies suggest its derivatives could exhibit anti-inflammatory and antioxidant properties, which are highly sought after in the development of new therapeutics. These findings have sparked interest in its application for neurodegenerative diseases and metabolic disorders, topics that are currently trending in medical research.

From an industrial perspective, the scalability of producing 5-amino-1-phenyl-1,2-dihydropyridin-2-one is a critical consideration. Manufacturers are investing in process optimization to reduce costs and minimize waste, aligning with global initiatives for sustainable chemical production. The compound's compatibility with continuous flow chemistry is also being investigated, as this method offers advantages in terms of efficiency and safety.

In summary, 5-amino-1-phenyl-1,2-dihydropyridin-2-one (CAS No. 876343-49-6) is a promising compound with broad applications in pharmaceuticals and beyond. Its unique chemical properties, coupled with ongoing advancements in synthesis and application, make it a subject of enduring interest for researchers and industry professionals alike.